Cas no 1934666-03-1 (1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one
• CAS No: 1934666-03-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5685612
• PubChem ID: 130819838
• Update Time: 2025-07-17

1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylpyrrolidin-1-yl)prop-2-en-1-one
• EN300-2491241
• 1934666-03-1
• 1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C10H15NO/c1-2-10(12)11-6-5-9(7-11)8-3-4-8/h2,8-9H,1,3-7H2
• InChI Key： QMXJYSLTMHBUKT-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC(C1)C1CC1

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one

1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one (CAS No. 1934666-03-1): A Comprehensive Overview

1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one (CAS No. 1934666-03-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclopropylpyrrolidinyl Acrylonitrile, is characterized by its unique structural features, which include a cyclopropyl group and a pyrrolidine ring attached to an acrylonitrile moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one is represented by the molecular formula C₉H₁₅N₂O. The compound's molecular weight is approximately 165.22 g/mol, and it exists as a colorless liquid at room temperature. Its physical and chemical properties, such as solubility, stability, and reactivity, are crucial for its use in various scientific and industrial applications.

In recent years, 1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits significant biological activity, particularly in the modulation of neurotransmitter systems and enzyme inhibition. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that Cyclopropylpyrrolidinyl Acrylonitrile can act as a potent inhibitor of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine.

The potential therapeutic applications of 1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one are diverse and promising. In preclinical studies, it has shown efficacy in treating neurological disorders such as depression and anxiety. Additionally, its ability to modulate MAO activity suggests potential use in the treatment of neurodegenerative diseases like Parkinson's disease. The compound's unique structure also makes it a valuable tool for exploring the structure-function relationships in biological systems.

Beyond its therapeutic potential, Cyclopropylpyrrolidinyl Acrylonitrile has been investigated for its role in chemical synthesis and materials science. Its reactivity with various functional groups allows it to serve as a versatile building block in the synthesis of more complex molecules. This property is particularly useful in the development of new materials with tailored properties for applications in electronics, coatings, and other advanced technologies.

The synthesis of 1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one involves several steps, including the formation of the cyclopropyl group and the pyrrolidine ring, followed by their attachment to the acrylonitrile moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common method involves the reaction of cyclopropylamine with an appropriate acrylonitrile derivative under controlled conditions.

In terms of safety and handling, it is important to note that while Cyclopropylpyrrolidinyl Acrylonitrile is not classified as a hazardous material under current regulations, proper precautions should be taken when handling this compound. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and following standard laboratory safety protocols.

The future prospects for 1-(3-Cyclopropylpyrrolidin-1-yl)prop-2-en-1-one are bright. Ongoing research continues to uncover new applications and potential uses for this compound across various fields. As our understanding of its properties and mechanisms of action deepens, it is likely that this compound will play an increasingly important role in both scientific research and practical applications.

In conclusion, Cyclopropylpyrrolidinyl Acrylonitrile (CAS No. 1934666-03-1) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and materials science. Its unique structural features and biological activities make it an exciting area of study for scientists and researchers worldwide.